2-Cyanomethylthioadenosine

• Molecular Formula: C12H14N6O4S
• Molecular Weight: 338.35 g/mol
• InChI: InChI=1S/C12H14N6O4S/c13-1-2-23-12-16-9(14)6-10(17-12)18(4-15-6)11-8(21)7(20)5(3-19)22-11/h4-5,7-8,11,19-21H,2-3H2,(H2,14,16,17)/t5-,7-,8-,11-/m1/s1
• InChIKey: KBNRTQHWQDGAEY-IOSLPCCCSA-N

2-Cyanomethylthioadenosine Evidence Guide

2-Cyanomethylthioadenosine (CAS 2095417-67-5) is a synthetic adenosine analog featuring a cyanomethylthio group at the 2-position of the purine ring . It is primarily recognized as a potent inhibitor of S-adenosylhomocysteine hydrolase (SAHH), an enzyme critical in methylation regulation and cancer progression . As a nucleoside derivative, it serves as a valuable tool in studying adenosine metabolism, cell signaling, and the therapeutic potential of SAHH modulation in oncology and inflammation [1].

1

Adenosine A2B antagonist tool — reported antagonist activity supports GPCR signaling and counter-screening studies.

2

SAHH inhibitor probe — characterized as SAHH inhibitor, suitable for methylation pathway research and cancer metabolism models.

3

Cyanomethylthio reactive handle — nitrile group enables further functionalization for nucleoside SAR and chemical biology applications.

• [1] BioGlyco. (n.d.). 2-Cyanomethylthioadenosine [Product Page]. Retrieved from https://www.bioglyco.com View Source

2-Cyanomethylthioadenosine: No Generic Substitution

Adenosine analogs are not functionally interchangeable due to vast differences in their molecular targets and potency. While many analogs, such as 2-Chloroadenosine, primarily act as adenosine receptor agonists (e.g., A1, A2A, A3) , 2-Cyanomethylthioadenosine is specifically characterized as an inhibitor of S-adenosylhomocysteine hydrolase (SAHH) . Even within the SAHH inhibitor class, potency varies dramatically. For instance, 3-Deazaadenosine has a documented Ki of 3.9 μM [1], but the precise inhibitory constants for 2-Cyanomethylthioadenosine remain proprietary or unpublished. Substituting it with a receptor-targeting agonist or a less potent SAHH inhibitor would introduce confounding variables, leading to misinterpretation of results in studies focused on methylation, cancer cell proliferation, or immunomodulation.

Functional profile may invert

This compound acts as an A2B antagonist, whereas many common 2-substituted adenosine analogs (e.g., 2-alkynyl derivatives) are potent A2 agonists. Substitution without validation may invert assay readouts in GPCR studies.

Metabolic pathway interference differs

Unlike adenosine kinase substrates or pure receptor ligands, this compound is also characterized as an SAHH inhibitor. Using generic adenosine analogs could confound methylation-related endpoints.

Physicochemical profile mismatch

The cyanomethylthio group contributes a lower LogP compared to lipophilic 2-arylalkylthio analogs, altering solubility and membrane partitioning. Assay conditions optimized for lipophilic derivatives may not transfer.

• [1] American Chemical Suppliers. (n.d.). 3-Deazaadenosine [Product Page]. Retrieved from https://www.americanchemicalsuppliers.com/list/search?search=adenosylhomocysteine+hydrolase View Source

2-Cyanomethylthioadenosine Comparative Evidence

A2B Receptor Antagonist Activity vs. 2-Alkynyladenosines

2-Cyanomethylthioadenosine is described as a 'powerful' inhibitor of SAHH, a critical regulator of cellular methylation . A direct comparator, 3-Deazaadenosine, is also an SAHH inhibitor but with a reported Ki of 3.9 μM [1]. Due to the absence of a published Ki for 2-Cyanomethylthioadenosine, a direct quantitative comparison is not possible. This evidence is therefore classified as Class-Level Inference, suggesting that 2-Cyanomethylthioadenosine operates via the same mechanism but may possess different potency or binding kinetics. Procurement decisions should be guided by the specific experimental need for an SAHH-targeting tool versus an adenosine receptor agonist.

A2B Antagonist Activity

Reported

Target: IC50 11.1 µM (antagonist, A2B)

Comparator: Ki 2.8–16.4 nM (agonist, A2)

~1,000-fold lower potency; functional inversion

Supports A2B antagonist counter-screening

Cross-study comparison; direct parallel assays not reported

Evidence Dimension	Inhibition of S-adenosylhomocysteine hydrolase (SAHH)
Target Compound Data	Potent SAHH inhibitor (IC50/Ki not specified in public sources)
Comparator Or Baseline	3-Deazaadenosine: Ki = 3.9 μM
Quantified Difference	Not calculable; data for target compound is non-quantitative
Conditions	In vitro SAHH enzyme assays (general class property)

Why This Matters

SAHH is a validated target in cancer and inflammation, but compound selection must account for potential differences in potency, cell permeability, and stability that are not publicly disclosed.

• [1] American Chemical Suppliers. (n.d.). 3-Deazaadenosine [Product Page]. Retrieved from https://www.americanchemicalsuppliers.com/list/search?search=adenosylhomocysteine+hydrolase View Source

SAHH Inhibition vs. Established Inhibitors

The primary utility of 2-Cyanomethylthioadenosine lies in its mechanism as an SAHH inhibitor, not a direct adenosine receptor ligand . This is a critical distinction from widely used analogs like 2-Chloroadenosine (CADO), which is a potent agonist of adenosine receptors A1, A2A, and A3 with Ki values of 300 nM, 80 nM, and 1900 nM, respectively . Substituting one for the other in an experiment would interrogate completely different biological pathways (methylation vs. GPCR signaling). This evidence is tagged as Cross-Study Comparable, based on published receptor binding data for the comparator versus the mechanism-of-action classification for the target compound.

SAHH Inhibitor Designation

Data to verify

Qualitative SAHH inhibitor (Ki/IC50 not publicly reported)

Comparators: adenosine dialdehyde IC50 40 nM; carbocyclic analog Ki 5 nM

Supports methylation-pathway probe selection

Quantitative cross-comparison requires empirical validation

Evidence Dimension	Primary Molecular Target
Target Compound Data	S-adenosylhomocysteine hydrolase (SAHH) inhibitor
Comparator Or Baseline	2-Chloroadenosine (CADO): Adenosine A1, A2A, and A3 receptor agonist
Quantified Difference	Not applicable; fundamentally different target classes
Conditions	Target classification based on literature and vendor documentation

Why This Matters

For researchers investigating methylation pathways, epigenetic regulation, or the downstream effects of homocysteine metabolism, 2-Cyanomethylthioadenosine is a necessary and non-substitutable tool.

LogP vs. 2-Arylalkylthioadenosine Derivatives

2-Cyanomethylthioadenosine has a molecular weight of 338.34 g/mol and a predicted pKa of 13.07 ± 0.70 . While this pKa value suggests the compound exists predominantly in a non-ionized state under physiological pH, a direct comparison to a related analog, such as 2-Chloroadenosine (MW 301.69 g/mol), reveals differences in molecular weight and predicted solubility . This is classed as Supporting Evidence, as it is based on predicted, not experimentally measured, values. The presence of the cyanomethylthio group may influence solubility and membrane permeability, which are critical parameters for in vitro and in vivo dosing.

LogP (Predicted)

Class-level

LogP = -0.4

More hydrophilic than 2-arylalkylthio analogs

Guides aqueous vs. membrane assay compatibility

Vendor-predicted value; confirm experimentally for critical DMPK studies

Evidence Dimension	Molecular Weight and Predicted pKa
Target Compound Data	MW = 338.34 g/mol; pKa = 13.07 (predicted)
Comparator Or Baseline	2-Chloroadenosine: MW = 301.69 g/mol
Quantified Difference	ΔMW = 36.65 g/mol
Conditions	Calculated properties

Why This Matters

Differences in physicochemical properties impact handling, solubility, and biological activity, making direct substitution without re-optimizing experimental conditions unreliable.

2-Cyanomethylthioadenosine Application Scenarios

A2B Antagonist Screens in Inflammation and Immunology

Based on its documented role as a powerful SAHH inhibitor , 2-Cyanomethylthioadenosine is ideally suited for in vitro studies exploring the effects of disrupted methylation on cancer cell lines. It can be used to assess changes in global DNA methylation patterns, gene expression profiles, and cell cycle progression, providing a tool for validating SAHH as a therapeutic target in oncology.

Targeting SAHH in Cancer Metabolism

Given the connection between SAHH activity and inflammatory signaling , this compound can be employed in cellular models of inflammation to elucidate how altered methylation affects cytokine production and immune cell activation. It serves as a chemical probe to dissect the role of adenosine metabolism in conditions such as rheumatoid arthritis or sepsis.

Nucleoside Derivative Synthesis: 2-Position SAR

As an adenosine analog that inhibits adenosine metabolism [1], 2-Cyanomethylthioadenosine is a valuable reagent for metabolic flux studies. It can be used to trace the fate of adenosine derivatives and investigate the downstream consequences of SAHH inhibition on the broader metabolome and cellular signaling networks.

Application

Selection Property

Validation Focus

Adenosine receptor signaling studies

A2B receptor antagonist tool compound

Counter-screening against A2A/A1 agonists

Methylation and cancer metabolism research

SAHH inhibitor probe

Delineation from A2B receptor-mediated effects

Nucleoside SAR and chemical biology

Cyanomethylthio reactive handle

Functionalization pathways (hydrolysis, click chemistry)

Adenosine metabolism and in vitro assays

Aqueous solubility profile (LogP -0.4)

Solvent and stability optimization

• [1] BioGlyco. (n.d.). 2-Cyanomethylthioadenosine [Product Page]. Retrieved from https://www.bioglyco.com View Source